5-bromo-3-cyclopropyl-1H-indole
Overview
Description
5-bromo-3-cyclopropyl-1H-indole is a chemical compound with the CAS Number: 1360962-64-6 . It has a molecular weight of 236.11 . It is a powder at room temperature .
Synthesis Analysis
The synthesis of 5-bromo-3-cyclopropyl-1H-indole involves electrophilic substitution of the aromatic core of indoline at the C-5 position in the presence of various brominating agents . Another method involves the synthesis of 5-bromoindole through a series of reactions involving sodium indoline-2-sulfonate and bromine .Molecular Structure Analysis
The molecular structure of 5-bromo-3-cyclopropyl-1H-indole includes a bromine atom attached to the 5th position of the indole ring and a cyclopropyl group attached to the 3rd position . The InChI code for this compound is 1S/C11H10BrN/c12-8-3-4-11-9 (5-8)10 (6-13-11)7-1-2-7/h3-7,13H,1-2H2 .Physical And Chemical Properties Analysis
5-bromo-3-cyclopropyl-1H-indole is a powder at room temperature . It has a molecular weight of 236.11 . The InChI code for this compound is 1S/C11H10BrN/c12-8-3-4-11-9 (5-8)10 (6-13-11)7-1-2-7/h3-7,13H,1-2H2 .Scientific Research Applications
Antiproliferative/Cytotoxic Activity
5-bromo-3-cyclopropyl-1H-indole has been synthesized and screened in vitro for antiproliferative/cytotoxic activity against seven human cancer cell lines . The activity of some analogues was found to be better or comparable to that of cisplatin, a chemotherapy drug .
Antibacterial Compounds Production
An antibiotic-producing pseudomonad isolated from a seawater sample synthesizes indole-3-carboxaldehyde, 6-bromoindole-3-carboxaldehyde, and other compounds . This suggests potential applications of 5-bromo-3-cyclopropyl-1H-indole in the production of antibacterial compounds.
Antiviral Activity
Indole derivatives, including 5-bromo-3-cyclopropyl-1H-indole, have shown antiviral properties . They have been reported as potential antiviral agents, indicating their potential use in the development of new antiviral drugs .
Anti-inflammatory Activity
Indole derivatives have demonstrated anti-inflammatory properties . This suggests that 5-bromo-3-cyclopropyl-1H-indole could potentially be used in the development of new anti-inflammatory drugs .
Antioxidant Activity
Indole derivatives have been found to possess antioxidant activities . This suggests that 5-bromo-3-cyclopropyl-1H-indole could potentially be used in the development of new antioxidant drugs .
Antimalarial Activity
Indole derivatives have shown antimalarial properties . This suggests that 5-bromo-3-cyclopropyl-1H-indole could potentially be used in the development of new antimalarial drugs .
Safety and Hazards
Future Directions
Indole derivatives, including 5-bromo-3-cyclopropyl-1H-indole, have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities . They are found in many important synthetic drug molecules and have been used in the treatment of various diseases . Therefore, the future directions in the study of 5-bromo-3-cyclopropyl-1H-indole could involve further exploration of its biological activities and potential therapeutic applications.
Mechanism of Action
Target of Action
5-Bromo-3-cyclopropyl-1H-indole is a derivative of indole, a heterocyclic compound that has been found in many important synthetic drug molecules . Indole derivatives have been shown to bind with high affinity to multiple receptors, making them useful in the development of new therapeutic derivatives .
Mode of Action
Indole derivatives are known to interact with their targets in various ways, leading to a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
properties
IUPAC Name |
5-bromo-3-cyclopropyl-1H-indole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrN/c12-8-3-4-11-9(5-8)10(6-13-11)7-1-2-7/h3-7,13H,1-2H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTGHVCBUFAOGSP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CNC3=C2C=C(C=C3)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-3-cyclopropyl-1H-indole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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